Cas no 547718-83-2 (Phosphonium, trihexyltetradecyl-, methanesulfonate)

• Product name: Phosphonium, trihexyltetradecyl-, methanesulfonate
• CAS No: 547718-83-2
• MF: C₃₂H₆₈P+^.CH₃O₃S-
• MW: 578.95384
• CID: 353719
• PubChem ID: 71364510

Phosphonium, trihexyltetradecyl-, methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Phosphonium, trihexyltetradecyl-, methanesulfonate
• methanesulfonate,trihexyl(tetradecyl)phosphanium
• LogP
• Trihexyl(tetradecyl)phosphonium methanesulfonate
• SCHEMBL829599
• Trihexyl(tetradecyl)phosphanium methanesulfonate
• DTXSID90787974
• 547718-83-2

• Inchi： InChI=1S/C32H68P.CH4O3S/c1-5-9-13-17-18-19-20-21-22-23-24-28-32-33(29-25-14-10-6-2,30-26-15-11-7-3)31-27-16-12-8-4;1-5(2,3)4/h5-32H2,1-4H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： LVSYFMJOAYLOLG-UHFFFAOYSA-M
• SMILES： CS([O-])(=O)=O.C([P+](CCCCCC)(CCCCCC)CCCCCCCCCCCCCC)CCCCC

Computed Properties

• Exact Mass: 578.48653
• Monoisotopic Mass: 578.48615429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 28
• Complexity: 398
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 57.2